Cas no 1779895-43-0 (methyl2-methyl-1-(thiolan-2-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(thiolan-2-yl)propan-2-ylamine
• CAS No: 1779895-43-0
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6422418
• PubChem ID: 84654747
• Update Time: 2025-05-19

methyl2-methyl-1-(thiolan-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(thiolan-2-yl)propan-2-ylamine
• methyl[2-methyl-1-(thiolan-2-yl)propan-2-yl]amine
• 1779895-43-0
• EN300-1777402

• Inchi： 1S/C9H19NS/c1-9(2,10-3)7-8-5-4-6-11-8/h8,10H,4-7H2,1-3H3
• InChI Key： CZBQLIPWFPEMEN-UHFFFAOYSA-N
• SMILES： S1CCCC1CC(C)(C)NC

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on methyl2-methyl-1-(thiolan-2-yl)propan-2-ylamine

Methyl 2-Methyl-1-(Thiolan-2-Yl)Propan-2-Ylamine

Methyl 2-methyl-1-(thiolan-2-yl)propan-2-ylamine, also known by its CAS number 1779895-43-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a thiolane ring and a methyl-substituted amine group. The thiolane ring, a five-membered sulfur-containing heterocycle, contributes to the compound's stability and reactivity, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of methyl 2-methyl-1-(thiolan-2-yl)propan-2-ylamine in the development of advanced materials. Researchers have explored its role as a precursor for the synthesis of novel polymers and biodegradable materials. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create materials with tailored mechanical properties, making it a promising candidate for applications in the biomedical and electronics industries.

In addition to its material science applications, methyl 2-methyl-1-(thiolan-2-yl)propan-2-yliamine has shown potential in pharmaceutical research. Its structure allows for the formation of bioactive molecules with specific pharmacokinetic profiles. Scientists have investigated its use as an intermediate in the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's sulfur-containing ring has been found to enhance the bioavailability and stability of these drug candidates.

The synthesis of methyl 2-methyl-thiolan-propan-amines involves a multi-step process that typically begins with the preparation of the thiolane ring. This is followed by alkylation or acylation steps to introduce the amine group and methyl substituents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound for industrial applications.

From an environmental perspective, methyl 2-methyl-thiolan-propan-amines has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. This property makes it a more sustainable choice compared to traditional synthetic materials.

In conclusion, methyl 2-methyl-thiolan-propan-amines (CAS No. 1779895430) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. Continued research into its properties and potential uses will undoubtedly unlock further innovations in these fields.